Cas no 910887-94-4 (4-methylheptan-1-amine)

• Product Name: 4-methylheptan-1-amine
• CAS No: 910887-94-4
• MF: C₈H₁₉N
• MW: 129.24316239357
• CID: 5878417
• PubChem ID: 18618988
• Update Time: 2025-06-10

4-methylheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Heptanamine, 4-methyl-
• EN300-1830963
• AKOS011549840
• 910887-94-4
• SCHEMBL219194
• 4-methylheptan-1-amine

• Inchi： 1S/C8H19N/c1-3-5-8(2)6-4-7-9/h8H,3-7,9H2,1-2H3
• InChI Key： FFAFBLIKEVZQGQ-UHFFFAOYSA-N
• SMILES： C(N)CCC(C)CCC

Computed Properties

• Exact Mass: 129.151749610g/mol
• Monoisotopic Mass: 129.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.784 g/cm3(Temp: 25 °C)
• Boiling Point: 165 °C
• pka: 10.60±0.10(Predicted)

Additional information on 4-methylheptan-1-amine

Research Brief on 910887-94-4 and 4-Methylheptan-1-amine in Chemical Biology and Pharmaceutical Applications

The compound with the CAS number 910887-94-4 and the product name 4-methylheptan-1-amine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and biochemical studies. This research brief aims to synthesize the latest findings and provide a comprehensive overview of their properties, applications, and ongoing research developments.

910887-94-4 is a chemical compound that has been investigated for its unique structural and functional properties. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex bioactive molecules. Its molecular framework allows for modifications that can lead to the development of novel therapeutic agents. Researchers have explored its potential in targeting specific biological pathways, making it a valuable candidate for further pharmacological studies.

4-Methylheptan-1-amine, on the other hand, is a branched-chain amine that has shown promise in various biochemical applications. Its amphiphilic nature enables it to interact with both hydrophobic and hydrophilic environments, making it a versatile molecule for drug delivery systems. Recent publications have demonstrated its efficacy in enhancing the bioavailability of poorly soluble drugs, thereby improving their therapeutic outcomes. Additionally, its role as a surfactant in pharmaceutical formulations has been explored, further broadening its utility in the industry.

One of the most notable studies involving 4-methylheptan-1-amine examined its use in nanoparticle-based drug delivery systems. The research demonstrated that the amine's ability to stabilize nanoparticles significantly improved the targeted delivery of anticancer drugs to tumor sites. This finding has opened new avenues for the development of more efficient and less toxic cancer therapies. The study also highlighted the compound's biocompatibility, which is a critical factor for its clinical translation.

In the context of 910887-94-4, recent advancements have focused on its application in enzyme inhibition. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 910887-94-4 exhibited potent inhibitory effects against a specific class of enzymes involved in inflammatory responses. This discovery has significant implications for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study's findings suggest that further optimization of these derivatives could lead to the development of next-generation anti-inflammatory drugs.

Both compounds have also been investigated for their potential in central nervous system (CNS) drug development. The ability of 4-methylheptan-1-amine to cross the blood-brain barrier has made it a candidate for delivering neuroactive agents. Similarly, 910887-94-4 has been studied for its neuroprotective properties, with preliminary data indicating its potential in mitigating neurodegenerative conditions like Alzheimer's disease. These studies underscore the versatility of these molecules in addressing complex medical challenges.

Despite the promising results, challenges remain in the widespread adoption of these compounds. Issues such as scalability of synthesis, long-term toxicity profiles, and regulatory approvals need to be addressed. Ongoing research is focused on optimizing synthetic routes to improve yield and purity, as well as conducting comprehensive preclinical studies to ensure safety and efficacy. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and advancing these molecules toward clinical applications.

In conclusion, the latest research on 910887-94-4 and 4-methylheptan-1-amine highlights their significant potential in chemical biology and pharmaceutical sciences. From drug delivery systems to enzyme inhibition and CNS therapeutics, these molecules offer diverse applications that could revolutionize treatment paradigms. Continued exploration and innovation will be key to unlocking their full potential and translating laboratory findings into real-world medical solutions.